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Introduction
GsMTx-4, a peptide toxin isolated from the venom of the tarantula Grammostola spatulata, is a

well-established and selective inhibitor of cationic mechanosensitive ion channels, particularly

members of the Piezo and some Transient Receptor Potential (TRP) channel families.[1][2][3]

[4] Its unique mechanism of action, which involves modifying the lipid bilayer surrounding the

channel rather than direct pore blockage, has made it an invaluable tool for studying

mechanotransduction in various physiological and pathological processes. However, as with

many pharmacological agents, the selectivity of GsMTx-4 is concentration-dependent. At

higher concentrations, its effects can extend to other ion channels, a critical consideration for

researchers designing experiments and for professionals in drug development assessing

potential off-target effects.

This guide provides a comparative overview of GsMTx-4's effects on various ion channels at

high concentrations, supported by available experimental data. We will delve into its activity on

both its primary targets and known off-target channels, present quantitative data in a clear
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tabular format, and provide a detailed experimental protocol for assessing its ion channel

activity.

Comparative Analysis of GsMTx-4 Activity
While highly potent and selective for mechanosensitive channels at nanomolar to low

micromolar concentrations, the activity of GsMTx-4 at higher concentrations reveals a broader

spectrum of ion channel modulation.

Primary Targets: Mechanosensitive Channels
GsMTx-4 exhibits high affinity for Piezo1 and Piezo2 channels, its primary targets. Inhibition is

typically observed in the nanomolar to low micromolar range.

Piezo1: GsMTx-4 inhibits Piezo1 channels with a Kd of approximately 630 nM.[5] At a

concentration of 5 µM, GsMTx-4 has been shown to block 92% of Piezo1-mediated currents.

[5]

Piezo2: D-GsMTx-4, the D-enantiomer of the toxin, effectively inhibits Piezo2 channels. A

concentration of 5 µM D-GsMTx-4 inhibits approximately 80% of mechanosensitive currents

in QGP-1 cells, which endogenously express Piezo2, while 10 µM results in a complete

block.[6]

TRPC1 & TRPC6: These channels are also considered primary targets of GsMTx-4. A

concentration of 5 µM GsMTx-4 has been shown to inhibit TRPC1.[2] It is also reported to

inhibit TRPC6.[4]

Off-Target Effects at High Concentrations
As the concentration of GsMTx-4 increases into the micromolar range, its inhibitory or

modulatory effects can be observed on a wider array of ion channels.

Voltage-Gated Ion Channels: At concentrations in the range of 10-50 µM, the L-enantiomer

of GsMTx-4 has been reported to affect various voltage-gated channels. However, specific

IC50 values for individual subtypes of voltage-gated sodium (Nav) and calcium (Cav)

channels are not well-documented in publicly available literature. Some studies indicate that

GsMTx-4 does not affect voltage-gated channels in rat astrocytes or the action potential of
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rabbit atrial myocytes at lower concentrations, suggesting that these off-target effects are

indeed a high-concentration phenomenon.[2]

Potassium Channels: The effects of GsMTx-4 on potassium channels are complex and

subtype-dependent.

TREK-1: In contrast to its inhibitory action on cationic mechanosensitive channels,

GsMTx-4 potentiates the activity of the K+ selective TREK-1 channel.[1][3]

Stretch-Activated Big Potassium (SAKcaC) Channel: GsMTx-4 inhibits this cardiac

mechanosensitive BK channel in a dose-dependent manner. At a holding potential of -80

mV, 50 nM GsMTx-4 decreases the open probability (Po) by approximately 36%, while

100 nM leads to a more significant reduction of about 81%.[1] Interestingly, at a more

depolarized potential of +50 mV, a higher concentration of 500 nM GsMTx-4 results in

incomplete inhibition, indicating a voltage-dependent effect.[1]

Prokaryotic Mechanosensitive Channels (MscS and MscK): GsMTx-4 exhibits a biphasic

effect on these channels in E. coli spheroplasts. At lower concentrations (2 and 4 µM), it

inhibits channel gating. Conversely, at higher concentrations (12 and 20 µM), it facilitates

channel opening.
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Ion Channel
GsMTx-4
Concentrati
on

Effect
Quantitative
Data

Cell Type
Reference(s
)

Primary

Targets

Piezo1 630 nM (Kd) Inhibition Kd ≈ 630 nM Astrocytes [5]

5 µM Inhibition 92% block Astrocytes [5]

Piezo2
5 µM (D-

enantiomer)
Inhibition

~80%

inhibition
QGP-1 cells [6]

10 µM (D-

enantiomer)
Inhibition 100% block QGP-1 cells [6]

TRPC1 5 µM Inhibition Not specified Not specified [2]

TRPC6 Not specified Inhibition Not specified Not specified [4]

Off-Target

Channels

Various

Voltage-

Gated

Channels

10 - 50 µM Inhibition

IC50 in the

range of 10-

50 µM

Not specified [2]

TREK-1 Not specified Potentiation Not specified HEK cells [1][3]

SAKcaC

(cardiac BK)
50 nM Inhibition

~36%

decrease in

Po

Chick

ventricular

myocytes

[1]

100 nM Inhibition

~81%

decrease in

Po

Chick

ventricular

myocytes

[1]

500 nM (at

+50 mV)

Incomplete

Inhibition

Voltage-

dependent

Chick

ventricular

myocytes

[1]
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MscS and

MscK

(prokaryotic)

2 µM, 4 µM Inhibition

Decrease in

pressure

sensitivity

E. coli

spheroplasts

12 µM, 20 µM Potentiation

Increase in

pressure

sensitivity

E. coli

spheroplasts

Experimental Protocols
The following is a generalized protocol for assessing the effect of GsMTx-4 on ion channels

using patch-clamp electrophysiology. Specific parameters will need to be optimized for the ion

channel and cell type under investigation.

Whole-Cell Patch-Clamp Electrophysiology
This technique allows for the recording of ionic currents across the entire cell membrane.

1. Cell Preparation:

Culture cells expressing the ion channel of interest on glass coverslips.
On the day of recording, transfer a coverslip to a recording chamber on the stage of an
inverted microscope.
Continuously perfuse the chamber with an appropriate extracellular (bath) solution.

2. Pipette Preparation:

Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled
with intracellular (pipette) solution.
The composition of the intracellular and extracellular solutions should be tailored to isolate
the specific ionic current being studied.

3. Recording:

Obtain a gigaohm seal between the patch pipette and the cell membrane.
Rupture the cell membrane under the pipette tip to achieve the whole-cell configuration.
Clamp the cell at a holding potential appropriate for the ion channel being studied.
Apply voltage protocols (e.g., voltage steps or ramps) to elicit ion channel currents.
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Record baseline currents in the absence of GsMTx-4.
Perfuse the recording chamber with the extracellular solution containing the desired
concentration of GsMTx-4 and record the currents.
To determine the concentration-response relationship, apply a range of GsMTx-4
concentrations.
Wash out the GsMTx-4 to observe the reversibility of its effect.

4. Data Analysis:

Measure the peak current amplitude, current density, and/or other relevant parameters.
Calculate the percentage of inhibition or potentiation at each GsMTx-4 concentration.
Fit the concentration-response data to the Hill equation to determine the IC50 or EC50 value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15852505?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC6682741/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6682741/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1852511/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1852511/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5231890/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5231890/
https://www.tocris.com/products/gsmtx4_4912
https://pmc.ncbi.nlm.nih.gov/articles/PMC5789920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5789920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7096269/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7096269/
https://www.benchchem.com/product/b15852505/docs#gsmtx-4-a-comparative-guide-to-its-ion-channel-activity-at-high-concentrations
https://www.benchchem.com/product/b15852505/docs#gsmtx-4-a-comparative-guide-to-its-ion-channel-activity-at-high-concentrations
https://www.benchchem.com/product/b15852505/docs#gsmtx-4-a-comparative-guide-to-its-ion-channel-activity-at-high-concentrations
https://www.benchchem.com/product/b15852505/docs#gsmtx-4-a-comparative-guide-to-its-ion-channel-activity-at-high-concentrations
https://www.benchchem.com/product/b15852505?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15852505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15852505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

